Cas no 1541480-48-1 (2-(3-Hydroxypiperidin-3-yl)acetic acid)

• Product Name: 2-(3-Hydroxypiperidin-3-yl)acetic acid
• CAS No: 1541480-48-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD26695619
• CID: 5608189
• PubChem ID: 83480133
• Update Time: 2025-06-18

2-(3-Hydroxypiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxypiperidin-3-yl)acetic acid
• 3-Piperidineacetic acid, 3-hydroxy-
• EN300-814376
• 1541480-48-1

• MDL： MFCD26695619
• Inchi： 1S/C7H13NO3/c9-6(10)4-7(11)2-1-3-8-5-7/h8,11H,1-5H2,(H,9,10)
• InChI Key： JUWWLOHRRDUFPX-UHFFFAOYSA-N
• SMILES： N1CCCC(O)(CC(O)=O)C1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 359.2±22.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Additional information on 2-(3-Hydroxypiperidin-3-yl)acetic acid

Introduction to 2-(3-Hydroxypiperidin-3-yl)acetic acid (CAS No. 1541480-48-1)

2-(3-Hydroxypiperidin-3-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1541480-48-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine derivative class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural motif of 3-hydroxypiperidine in the molecule imparts unique chemical and pharmacological properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 2-(3-Hydroxypiperidin-3-yl)acetic acid consists of a piperidine ring substituted with a hydroxyl group at the 3-position and an acetic acid moiety at the 2-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes. The presence of the hydroxyl group enhances the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures.

In recent years, 2-(3-Hydroxypiperidin-3-yl)acetic acid has been extensively studied for its potential role in addressing various therapeutic challenges. One of the most promising areas of research is its application in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are known to exhibit neuropharmacological effects, and modifications at the 3-position of the piperidine ring can significantly influence their pharmacokinetic and pharmacodynamic profiles. The hydroxyl group in 2-(3-Hydroxypiperidin-3-yl)acetic acid further enhances its ability to interact with neurotransmitter systems, making it a compelling candidate for drugs targeting neurological disorders.

Moreover, this compound has shown promise in preclinical studies as a precursor for more complex drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of 2-(3-Hydroxypiperidin-3-yl)acetic acid have been investigated for their potential in modulating enzymes involved in inflammation and pain signaling. The acetic acid moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

The synthesis of 2-(3-Hydroxypiperidin-3-yl)acetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the hydroxyl group at the 3-position of piperidine requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact and cost associated with production. These advancements are crucial for scaling up production while maintaining the integrity of the final product.

Recent studies have also explored the role of 2-(3-Hydroxypiperidin-3-yl)acetic acid in drug discovery beyond CNS applications. Its structural framework has been utilized in designing molecules with potential antiviral and anticancer properties. The ability to modify both the piperidine ring and the acetic acid side chain allows for extensive structural diversification, enabling researchers to identify compounds with optimal pharmacological profiles. This flexibility makes 2-(3-Hydroxypiperidin-3-yl)acetic acid a versatile building block in medicinal chemistry.

The pharmacological evaluation of 2-(3-Hydroxypiperidin-3-yl)acetic acid has revealed several interesting findings. In vitro studies have demonstrated its interaction with various enzymes and receptors, suggesting multiple potential mechanisms of action. For example, derivatives of this compound have been shown to inhibit enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These interactions may underpin its therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

In vivo studies have further corroborated these findings, showing that administration of 2-(3-Hydroxypiperidin-3-yl)acetic acid or its derivatives can modulate disease models relevant to inflammation and pain. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its utility in treating CNS disorders without significant systemic side effects. These preclinical results have paved the way for further investigation into its clinical applicability.

The future direction of research on 2-(3-Hydroxypiperidin-3-yl)acetic acid is likely to focus on optimizing its pharmacological properties through structure-based drug design. Computational modeling techniques are increasingly being employed to predict how modifications at different positions on the molecule will affect its biological activity. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify lead compounds with improved efficacy and safety profiles.

Additionally, green chemistry principles are being applied to enhance the sustainability of synthesizing 2-(3-Hydroxypiperidin-3-yl)acetic acid. This includes developing solvent-free reactions, using biocatalysts instead of traditional chemical catalysts, and implementing energy-efficient processes. Such approaches not only reduce waste but also improve cost-effectiveness, making it more feasible to produce this compound on an industrial scale.

The broader impact of 2-(3-Hydroxypiperidin-3-yl)acetic acid extends beyond academic research into practical applications in drug development pipelines. Pharmaceutical companies are increasingly interested in exploring novel scaffolds like this one due to their potential to yield innovative therapeutics. Collaborations between academic institutions and industry partners are essential for translating laboratory discoveries into marketable drugs that address unmet medical needs.

In conclusion, 2-(3-Hydroxypiperidin-3-yl)acetic acid (CAS No. 1541480-48-1) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for designing bioactive molecules, while ongoing research continues to uncover new possibilities for its use in drug development. As synthetic methodologies improve and computational tools become more sophisticated, compounds like this one are poised to play a pivotal role in addressing some of today's most pressing medical challenges.